3-Ethyl-2-oxooxazolidine-5-carbaldehyde
Overview
Description
Synthesis Analysis
The synthesis of oxazolines, which includes 3-Ethyl-2-oxooxazolidine-5-carbaldehyde, has been a topic of interest in synthetic organic chemistry. Various synthetic protocols have been developed based on the substrates involved, such as amino alcohols, carboxylic acids, carbonyl compounds, and alkenes .Molecular Structure Analysis
Oxazoline, a key component of 3-Ethyl-2-oxooxazolidine-5-carbaldehyde, is a five-membered heterocyclic species having one nitrogen and one oxygen in its backbone .Chemical Reactions Analysis
Oxazoline-based ring structures, including 3-Ethyl-2-oxooxazolidine-5-carbaldehyde, have been used in various applications in pharmaceuticals, industrial chemistry, natural product chemistry, and polymers .Scientific Research Applications
Synthetic Applications in Heterocyclic Chemistry
Heterocyclic compounds play a crucial role in medicinal chemistry, agricultural chemistry, and material science. Compounds structurally related to 3-Ethyl-2-oxooxazolidine-5-carbaldehyde have been extensively utilized in the synthesis of diverse heterocyclic frameworks. For instance, Athmani et al. (1992) explored the synthesis of derivatives of thieno[2,3-d]thiazole, 4H-pyrrolo-[2,3-d]thiazole, 2H-pyrazolo[3,4-d]thiazole, and isoxazolo[3,4-d]thiazole from thiazolidine-2,4-dione, highlighting the versatility of such structures in generating complex heterocyclic systems Athmani, Farhat, & Iddon, 1992.
Photophysical Properties and Applications
The design and synthesis of push–pull chromophores based on structural analogs demonstrate significant potential in the development of materials with unique optical properties. Telore, Satam, and Sekar (2015) synthesized a series of push–pull chromophores exhibiting aggregation-induced emission and fluorescence molecular rotor behavior for viscosity sensing, indicating the potential of 3-Ethyl-2-oxooxazolidine-5-carbaldehyde analogs in material science and sensor technology Telore, Satam, & Sekar, 2015.
Fluorescence Sensing of Metal Ions
Compounds related to 3-Ethyl-2-oxooxazolidine-5-carbaldehyde have been investigated for their ability to act as fluorescent sensors for metal ions. Zhang et al. (2016) reported on 5-(N-Ethylcarbazol-3-yl)thiophene-2-carbaldehyde, which exhibited strong fluorescence quenching in the presence of Fe3+ ions, suggesting potential applications in environmental monitoring and bioimaging Zhang, Wei, Zhai, Ji, Qi, & Zhao, 2016.
Antibacterial and Anticancer Activities
The structural motifs similar to 3-Ethyl-2-oxooxazolidine-5-carbaldehyde have been explored for their biological activities. Khan et al. (2019) synthesized chalcone and its polycyclic heterocyclic analogs, demonstrating significant antibacterial activity, which implies the potential of structurally related compounds in developing new antibacterial agents Khan, Asiri, Al-Ghamdi, Asad, Zayed, Elroby, Aqlan, Wani, & Sharma, 2019.
properties
IUPAC Name |
3-ethyl-2-oxo-1,3-oxazolidine-5-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9NO3/c1-2-7-3-5(4-8)10-6(7)9/h4-5H,2-3H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ILEGWVJZMZGBCS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CC(OC1=O)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
143.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Ethyl-2-oxooxazolidine-5-carbaldehyde | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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